Cas no 83847-42-1 (2-Phenoxy-4,6-bis[(prop-2-en-1-yl)oxy]-1,3,5-triazine)

• Product Name: 2-Phenoxy-4,6-bis[(prop-2-en-1-yl)oxy]-1,3,5-triazine
• CAS No: 83847-42-1
• MF: C₁₅H₁₅N₃O₃
• MW: 285.297903299332
• CID: 2804742
• PubChem ID: 71407181
• Update Time: 2025-04-21

2-Phenoxy-4,6-bis[(prop-2-en-1-yl)oxy]-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• DTXSID50827769
• 2-Phenoxy-4,6-bis[(prop-2-en-1-yl)oxy]-1,3,5-triazine
• 83847-42-1

• Inchi： 1S/C15H15N3O3/c1-3-10-19-13-16-14(20-11-4-2)18-15(17-13)21-12-8-6-5-7-9-12/h3-9H,1-2,10-11H2
• InChI Key： SXZZDJCUUZAYRC-UHFFFAOYSA-N
• SMILES： O(C1N=C(N=C(N=1)OCC=C)OCC=C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 285.11134135Da
• Monoisotopic Mass: 285.11134135Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.4Ų